molecular formula C15H23ClN4O2 B8726758 4-(2-Chloro-6-ethyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester

4-(2-Chloro-6-ethyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester

Cat. No.: B8726758
M. Wt: 326.82 g/mol
InChI Key: VTCBVDPIPBVBKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Chloro-6-ethyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H23ClN4O2 and its molecular weight is 326.82 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H23ClN4O2

Molecular Weight

326.82 g/mol

IUPAC Name

tert-butyl 4-(2-chloro-6-ethylpyrimidin-4-yl)piperazine-1-carboxylate

InChI

InChI=1S/C15H23ClN4O2/c1-5-11-10-12(18-13(16)17-11)19-6-8-20(9-7-19)14(21)22-15(2,3)4/h10H,5-9H2,1-4H3

InChI Key

VTCBVDPIPBVBKZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=NC(=N1)Cl)N2CCN(CC2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

200 mg palladium charcoal was added to 200 mg 4-(2-chloro-6,7-dihydro-thieno[3,2-d]pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester in 10 mL THF and 0.08 mL triethylamine. Raney-nickel and 5 mL ethanol was added and the reaction was stirred 24 h at 50° C. and 3 bar hydrogen. The mixture was filtered. The filtrate was evaporated and the residue was purified by HPLC to give 20 mg desired product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-(2-chloro-6,7-dihydro-thieno[3,2-d]pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
0.08 mL
Type
solvent
Reaction Step Two
Quantity
200 mg
Type
catalyst
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

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